Cas no 80018-14-0 (Phenol,4-chloro-2-[(2-chlorophenyl)(octylimino)methyl]-)

Phenol,4-chloro-2-[(2-chlorophenyl)(octylimino)methyl]- structure
80018-14-0 structure
Product name:Phenol,4-chloro-2-[(2-chlorophenyl)(octylimino)methyl]-
CAS No:80018-14-0
MF:C21H25Cl2NO
MW:378.335304021835
CID:728080
PubChem ID:3061918

Phenol,4-chloro-2-[(2-chlorophenyl)(octylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-chloro-2-[(2-chlorophenyl)(octylimino)methyl]-
    • 2-(Octylimino-(2-chlorophenyl)methyl)-4-chlorophenol
    • Phenol, 4-chloro-2-((2-chlorophenyl)(octylimino)methyl)-
    • 80018-14-0
    • 4-Chloro-2-((2-chlorophenyl)(octylimino)methyl)phenol
    • Inchi: InChI=1S/C21H25Cl2NO/c1-2-3-4-5-6-9-14-24-21(17-10-7-8-11-19(17)23)18-15-16(22)12-13-20(18)25/h7-8,10-13,15,25H,2-6,9,14H2,1H3
    • InChI Key: KOGUEWQDLWUNBT-UHFFFAOYSA-N
    • SMILES: CCCCCCCCN=C(C1=CC=CC=C1Cl)C2=C(C=CC(=C2)Cl)O

Computed Properties

  • Exact Mass: 377.1313198g/mol
  • Monoisotopic Mass: 377.1313198g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.6Ų
  • XLogP3: 7.7

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